Cas no 1784576-14-2 (1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine
• CAS No: 1784576-14-2
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 6329282
• PubChem ID: 84803148
• Update Time: 2025-06-14

1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine
• [1-(3-bromo-5-methylthiophen-2-yl)cyclopropyl]methanamine
• 1784576-14-2
• EN300-1916145

• Inchi： 1S/C9H12BrNS/c1-6-4-7(10)8(12-6)9(5-11)2-3-9/h4H,2-3,5,11H2,1H3
• InChI Key： YUDSCNWQSITYHP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CN)CC1

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine

Recent Advances in the Study of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine (CAS: 1784576-14-2)

1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine (CAS: 1784576-14-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene and cyclopropylmethanamine structure, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of high interest for researchers in the field.

The synthesis of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine involves a multi-step process that includes the bromination of 5-methylthiophene-2-carbaldehyde, followed by cyclopropanation and subsequent functional group transformations. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further pharmacological studies. The compound's structural features, including the bromine substituent and the cyclopropyl ring, are believed to contribute to its biological activity and stability.

Pharmacological evaluations of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine have revealed its potential as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. Preliminary in vitro and in vivo studies suggest that the compound may exhibit affinity for specific receptor subtypes, making it a candidate for the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. However, further studies are required to fully elucidate its mechanism of action and therapeutic potential.

In addition to its CNS applications, recent research has explored the compound's potential in other therapeutic areas. For instance, its brominated thiophene moiety has been investigated for antimicrobial and anti-inflammatory properties. Some studies have reported moderate activity against certain bacterial strains, although the exact mechanism remains unclear. These findings highlight the versatility of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine and its potential as a scaffold for the development of multifunctional drugs.

Despite the promising findings, challenges remain in the development of 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. These advancements are critical for translating the compound's potential into clinical applications.

In conclusion, 1-(3-bromo-5-methylthiophen-2-yl)cyclopropylmethanamine (CAS: 1784576-14-2) represents a promising candidate for drug development, with potential applications in CNS disorders and beyond. Ongoing research aims to further characterize its pharmacological profile and optimize its therapeutic efficacy. As the field advances, this compound may serve as a valuable tool for understanding the molecular mechanisms underlying various diseases and for developing novel treatments.